Cas no 35969-54-1 (2-ethoxypyridine-3-carboxylic acid)

2-ethoxypyridine-3-carboxylic acid Properties

Names and Identifiers

• 2-Ethoxy nicotinic acid
• 2-Ethoxy-nicotinic acid
• 2-ethoxypyridine-3-carboxylic acid
• 2-Ethoxy-3-pyridinecarboxylic acid
• 2-Ethoxynicotinic acid
• BB 0238517
• F2191-0052
• AKOS000111387
• Z104495504
• FT-0612194
• EN300-21350
• 3-PYRIDINECARBOXYLIC ACID, 2-ETHOXY-
• AB03594
• MFCD00128788
• HMS1697M22
• 35969-54-1
• XCMJQQOMGWGGSI-UHFFFAOYSA-N
• SCHEMBL123523
• DTXSID10371293
• F10384
• AS-46751
• 2-ETHOXYNICOTINICACID
• STK519353
• BBL000650
• +Expand

• MDL： MFCD00128788
• InChIKey： XCMJQQOMGWGGSI-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9NO3/c1-2-12-7-6(8(10)11)4-3-5-9-7/h3-5H,2H2,1H3,(H,10,11)
• SMILES： CCOC1=C(C=CC=N1)C(=O)O

Computed Properties

• Exact Mass: 167.05800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 167.058
• Heavy Atom Count: 12
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 59.4A^2

Experimental Properties

• LogP: 1.17850
• PSA: 59.42000
• Refractive Index: 1.54
• Boiling Point: 297 ºC
• Melting Point: 88-90 ºC
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 133 ºC
• Color/Form: powder
• Solubility: Not determined
• Density: 1.231

2-ethoxypyridine-3-carboxylic acid Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38
• Signal Word：warning
• HazardClass：IRRITANT

2-ethoxypyridine-3-carboxylic acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%